Cas no 921520-80-1 (N-{4-(propylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide)

• Product name: N-{4-(propylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide
• CAS No: 921520-80-1
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 6150748
• PubChem ID: 17472757

N-{4-(propylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(propylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide
• N-{4-[(propylcarbamoyl)methyl]-1,3-thiazol-2-yl}furan-2-carboxamide
• F2202-0958
• Z79594874
• N-[4-[2-oxo-2-(propylamino)ethyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• AKOS024628325
• 921520-80-1
• N-(4-(2-oxo-2-(propylamino)ethyl)thiazol-2-yl)furan-2-carboxamide
• starbld0007286

• Inchi： 1S/C13H15N3O3S/c1-2-5-14-11(17)7-9-8-20-13(15-9)16-12(18)10-4-3-6-19-10/h3-4,6,8H,2,5,7H2,1H3,(H,14,17)(H,15,16,18)
• InChI Key： FYERVPCCRIQOLT-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(=C1)CC(NCCC)=O

Computed Properties

• Exact Mass: 293.08341252g/mol
• Monoisotopic Mass: 293.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 113Ų

Additional information on N-{4-(propylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide

Comprehensive Overview of N-{4-(propylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide (CAS No. 921520-80-1): Properties, Applications, and Research Insights

N-{4-(propylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide (CAS No. 921520-80-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a thiazole ring linked to a furan moiety via a carboxamide bridge, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in precision medicine and small-molecule therapeutics.

The growing demand for heterocyclic compounds in drug development has placed CAS No. 921520-80-1 under the spotlight. Its structural versatility allows for modifications that could enhance binding affinity or metabolic stability, addressing common challenges in medicinal chemistry. Recent studies highlight its relevance in targeting inflammatory pathways and oxidative stress, topics frequently searched in connection with neurodegenerative diseases and age-related disorders. This aligns with the public's increasing focus on healthy aging and disease prevention.

From a synthetic perspective, N-{4-(propylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide exemplifies advancements in green chemistry. Researchers are exploring catalyst-free or solvent-free routes to synthesize such compounds, responding to the global push for sustainable manufacturing. Its thiazole-furan hybrid structure also makes it a subject of interest in material science, particularly for organic electronics and biodegradable polymers, which are trending topics in renewable energy forums.

Analytical characterization of CAS No. 921520-80-1 typically involves HPLC, NMR spectroscopy, and mass spectrometry, techniques widely discussed in quality control circles. The compound's logP and solubility profiles are critical parameters for formulation scientists, especially those investigating oral bioavailability—a frequent search term among pharmacokinetics professionals. These properties position it as a viable candidate for prodrug design strategies.

In agrochemical contexts, derivatives of N-{4-(propylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide show potential as eco-friendly pesticides, resonating with searches for low-toxicity crop protection solutions. Its mechanism may involve enzyme inhibition in pests, a hot topic in integrated pest management (IPM) systems. This application aligns with the European Green Deal's emphasis on reducing chemical residues in agriculture.

Ongoing patent analyses reveal that CAS No. 921520-80-1 is being evaluated in combination therapies, particularly for multidrug-resistant infections—a pressing concern in antibiotic research. Its synergistic effects with existing antibiotics could address the WHO's priority pathogens list, making it relevant to public health discussions. Computational studies using molecular docking further support its target selectivity, a key focus area in AI-driven drug discovery.

For laboratory handling, 921520-80-1 requires standard precautions for air-sensitive compounds, though it doesn't fall under hazardous classifications. Its storage stability at controlled temperatures is frequently queried by chemical suppliers, reflecting practical concerns in inventory management. The compound's crystalline form has also been characterized via X-ray diffraction, a technique trending in solid-state chemistry communities.

Future research directions for N-{4-(propylcarbamoyl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide may explore its structure-activity relationships (SAR) through high-throughput screening. Given the surge in personalized medicine inquiries, its potential as a biomarker or theragnostic agent warrants investigation. Collaborative efforts between academia and pharma could accelerate its translation into clinical candidates, addressing unmet needs in chronic disease management.